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Compound of Interest

Compound Name: Nickel citrate

Cat. No.: B1596564

A Comparative Guide to the Industrial Use of
Nickel Citrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-benefit analysis of using nickel citrate in various
industrial applications, with a focus on electroplating, catalysis, and agriculture. It offers a
comparison with alternative nickel salts, primarily nickel sulfate, supported by available
experimental data and detailed methodologies.

Executive Summary

Nickel citrate, a green crystalline solid, finds application in diverse industrial sectors.[1] In
electroplating, it is utilized as a source of nickel ions for creating protective and decorative
coatings.[2] Beyond plating, it serves as a catalyst in organic synthesis and as a micronutrient
supplement in agriculture.[1] While it offers specific advantages in certain processes, a
thorough evaluation of its costs and benefits against more conventional alternatives like nickel
sulfate is crucial for informed decision-making in industrial settings. This guide aims to provide
a clear, data-driven comparison to assist researchers and industry professionals in selecting
the appropriate nickel compound for their specific needs.

Cost Analysis: Nickel Citrate vs. Nickel Sulfate
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The economic viability of an industrial process is heavily dependent on the cost of raw
materials. The following table provides an overview of the approximate costs for technical
grade nickel citrate and nickel sulfate. It is important to note that prices can fluctuate based on
market conditions, purity, and supplier.

Chemical . .
Form Price (per kg) Supplier/Source
Compound
Rgeontent-Re-
E qg 392?9929:"H
) ] Chem Lab,
Nickel Citrate Powder Powder =" ]
) IndiaMART[3]
inserted">3321$3.85
USD)

Thermo Scientific
307.90(for100g) - 307.90(fo r‘lQG)Ig -
Hydrate, 98% Powder Chemicals[4]

921.48 (for 5009)

Nickel(ll) Citrate Crystals or Crystalline

Nickel Sulfate I3660—3550+($4.32 - Various suppliers on
Powder/Crystals ]

Hexahydrate $6.60 USD) IndiaMART][2]

Nickel Sulphate Ingredient Depot (1
Powder/Crystals ~$169.95

Hexahydrate kg)[5]

Nickel Sulfate ~$3.20 (May 2025
N/A o Intratec.us[6]

(Europe) projection)

~$3.44 (May 2025

Nickel Sulfate (China) N/A o Intratec.us[6]
projection)
Nickel Sulfate (United ~$3.54 (May 2025
N/A o Intratec.us[6]
States) projection)

Key Takeaway: Based on the available data, technical grade nickel citrate appears to be
competitively priced and, in some cases, more affordable than technical grade nickel sulfate.
However, prices for high-purity grades of nickel citrate from specialized chemical suppliers are
significantly higher.
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Performance Comparison in Industrial Applications

The selection of a nickel salt is not solely based on price but also on its performance in the
intended application. This section compares the performance of nickel citrate and its
alternatives in key industrial sectors.

Electroplating

Nickel plating is a primary application for nickel salts, providing corrosion resistance, wear
resistance, and a decorative finish. The choice of nickel salt can significantly impact the
properties of the deposited layer and the efficiency of the plating process.

Comparative Performance Data in Electroplating
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Performance Metric

Nickel Citrate Bath

Nickel Sulfate
(Watts) Bath

Key Observations

Deposit Hardness

Generally higher

Standard hardness

Nickel deposits from
citrate baths tend to
be harder than those
from traditional Watts
baths.

Deposit Structure

Fine, nanocrystalline,

globular surface

Coarser, pyramid-

shaped structures

Citrate baths produce
a finer and more
compact crystal

structure.

Cathodic Current

High (e.g., 91.7%

Both bath types can

o under optimized High achieve high current
Efficiency B o
conditions) efficiencies.
Plating rates for citrate
baths can be
Dependent on bath Generally well-
) - ) comparable to Watts
Plating Rate composition and established and

operating parameters

predictable

baths but are highly
influenced by the

specific formulation.

Wastewater Treatment

More complex and
potentially costly due

to chelation

Standard precipitation

methods are effective

The chelating nature
of citrate can make
nickel removal from
wastewater more
challenging and

expensive.[7]

Experimental Protocol: Comparative Analysis of Nickel Electroplating Baths

This protocol outlines a method for the comparative evaluation of nickel electroplating baths

using nickel citrate and nickel sulfate.

Objective: To compare the performance of a nickel citrate-based electroplating bath with a

traditional nickel sulfate (Watts) bath in terms of deposit hardness, thickness (plating rate), and
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surface morphology.
Materials:
e Anode: Nickel plate
o Cathode: Steel panels (pre-cleaned and weighed)
* Nickel Citrate Bath:
o Nickel Sulfate (NiSO4-6H20): 100 g/L
o Trisodium Citrate (NazCsHs07): 25 g/L
o Citric Acid (CeHsO7): 20 g/L
e Nickel Sulfate (Watts) Bath:
o Nickel Sulfate (NiSO4-6H20): 240-300 g/L
o Nickel Chloride (NiCl2:6H20): 45-50 g/L
o Boric Acid (H3BOs): 30-40 g/L

e Equipment:

o

DC power supply

o Plating tank

o Heater and thermostat

o Magnetic stirrer

o pH meter

o Microhardness tester

o Scanning Electron Microscope (SEM)
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o Calibrated thickness gauge
Procedure:

o Bath Preparation: Prepare both the nickel citrate and nickel sulfate baths according to the
formulations above. Adjust the pH of the citrate bath to 5.0 and the Watts bath to 4.0.
Maintain the temperature of both baths at 50°C.

» Electroplating:
o Immerse a pre-weighed steel cathode and the nickel anode into the plating bath.
o Apply a constant current density of 2 A/dm?2 for a predetermined time (e.g., 30 minutes).
o Gently agitate the solution throughout the plating process.

o Post-Plating Analysis:

[¢]

After plating, rinse the cathode with deionized water, dry it, and re-weigh it to determine
the mass of the nickel deposit.

o Calculate the plating rate (thickness) based on the mass of the deposit, the surface area
of the cathode, and the density of nickel.

o Measure the microhardness of the nickel deposit at multiple points using a microhardness
tester.

o Examine the surface morphology and crystal structure of the deposit using SEM.

Workflow for Comparative Electroplating Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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